Cas no 88990-56-1 (Benzenamine, N,N-dibutyl-, hydrochloride)
88990-56-1 structure
Product Name:Benzenamine, N,N-dibutyl-, hydrochloride
CAS No:88990-56-1
MF:C14H24ClN
MW:241.80006313324
CID:616870
PubChem ID:20342500
Update Time:2025-04-19
Benzenamine, N,N-dibutyl-, hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, N,N-dibutyl-, hydrochloride
- N,N-dibutylaniline,hydrochloride
- SCHEMBL2141325
- DTXSID90605720
- N,N-Dibutylaniline--hydrogen chloride (1/1)
- 88990-56-1
-
- Inchi: 1S/C14H23N.ClH/c1-3-5-12-15(13-6-4-2)14-10-8-7-9-11-14;/h7-11H,3-6,12-13H2,1-2H3;1H
- InChI Key: XOCWJVUBGXBFLW-UHFFFAOYSA-N
- SMILES: Cl.N(C1C=CC=CC=1)(CCCC)CCCC
Computed Properties
- Exact Mass: 241.1597275g/mol
- Monoisotopic Mass: 241.1597275g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 130
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2Ų
Benzenamine, N,N-dibutyl-, hydrochloride Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
88990-56-1 (Benzenamine, N,N-dibutyl-, hydrochloride) Related Products
- 2359-60-6(4-(piperidin-1-yl)aniline)
- 115833-93-7(3-Pyrrolidin-1-ylaniline)
- 57356-18-0(4-(azepan-1-yl)aniline)
- 4096-20-2(1-Phenyl-piperidine)
- 4096-21-3(1-Phenylpyrrolidine)
- 2217-07-4(Benzenamine,N,N-dipropyl-)
- 4430-09-5(Benzenamine,N,N-dihexyl-)
- 2632-65-7(4-(Pyrrolidin-1-yl)aniline)
- 3007-75-8(N,N-Di-n-octylaniline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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